5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-(4-fluorophenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO3/c1-18-12-11(13(16)17)6-9(7-15-12)8-2-4-10(14)5-3-8/h2-7H,1H3,(H,16,17)
• InChI Key: WDZHJZFGWLUBJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID00673435
• Molecular Weight: 247.22 g/mol
• CAS RN: 1214381-67-5

Description

5-(4-Fluorophenyl)-2-methoxynicotinic acid (FMNA) is a compound of significant interest in the scientific and medical communities due to its potential applications in drug discovery and other research. FMNA is a structural analog of nicotinic acid, a naturally occurring compound found in many foods and plants, and has been studied for its potential therapeutic uses.

Scientific Research Applications

5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% has a wide range of potential applications in scientific research and drug discovery. It has been studied for its potential as an anti-inflammatory agent and has been shown to reduce inflammation in animal models. It has also been studied for its potential to reduce the risk of cardiovascular disease and has been found to reduce the risk of atherosclerosis and other cardiovascular diseases in animal models. Additionally, 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% has been studied for its potential as an anti-cancer agent and has been found to inhibit the growth of certain types of cancer cells.

Mechanism of Action

The exact mechanism of action of 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% is still being studied, but it is believed to act by modulating the activity of certain enzymes and receptors. It is thought to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins and other inflammatory mediators. Additionally, 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% is thought to act on the nicotinic acid receptor, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% has been studied for its potential biochemical and physiological effects. It has been found to reduce inflammation in animal models and has been shown to reduce the risk of cardiovascular disease. Additionally, 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% has been found to inhibit the growth of certain types of cancer cells and has been found to modulate the activity of certain enzymes and receptors.

Advantages and Limitations for Lab Experiments

The synthesis of 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% is relatively simple and cost-effective, making it ideal for laboratory experiments. Additionally, the compound has a wide range of potential applications in scientific research and drug discovery, making it a valuable tool for researchers. However, the exact mechanism of action of 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% is still being studied, and more research is needed to fully understand its potential therapeutic uses. Additionally, the compound has not been tested in humans, so its safety and efficacy in humans is still unknown.

Future Directions

The potential therapeutic uses of 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% are still being explored and there are numerous potential future directions for research. These include further studies on its potential anti-inflammatory, anti-cancer, and cardiovascular effects. Additionally, further research is needed to fully understand the mechanism of action of 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% and to determine its safety and efficacy in humans. Additionally, further studies are needed to explore the potential of 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% as a drug target and its potential applications in drug discovery.

Synthesis Methods

The synthesis of 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% is relatively straightforward and involves several steps. First, 4-fluorobenzaldehyde is reacted with methoxylamine hydrochloride in an aqueous solution in the presence of sodium hydroxide. This reaction produces 4-fluoro-2-methoxybenzaldehyde. The aldehyde is then reacted with acetic acid and sodium acetate in aqueous solution to produce 5-(4-fluorophenyl)-2-methoxynicotinic acid. This method of synthesis has been used to produce 5-(4-Fluorophenyl)-2-methoxynicotinic acid, 95% in high yields and is relatively simple and cost-effective.